4-{[4-Amino-3-(trifluoromethyl)-1H-pyrazol-1-YL]methyl}benzoic acid
Overview
Description
“4-{[4-Amino-3-(trifluoromethyl)-1H-pyrazol-1-YL]methyl}benzoic acid” is a chemical compound with the molecular formula C8H6F3NO2 . It is also known as 4-amino-3-(trifluoromethyl)benzoic acid .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the formula C8H6F3NO2 . The 3D structure of this compound can be viewed using specific software .Physical and Chemical Properties Analysis
This compound has a molecular weight of 205.13 . It has a density of 1.489 and a melting point of 204-206°C . It also has a boiling point of 319.1±42.0 °C (Predicted) .Scientific Research Applications
LC-MS/MS Study of Nitisinone Degradation
Nitisinone, a triketone herbicide, was extensively studied for its medical applications, particularly for treating hepatorenal tyrosinemia, a rare metabolic disease. A detailed study using liquid chromatography coupled with mass spectrometry (LC-MS/MS) explored the stability of Nitisinone under various conditions, revealing the formation of stable degradation products like 2-amino-4-(trifluoromethyl)benzoic acid, shedding light on its properties and potential medical implications (Barchańska et al., 2019).
Chemistry of Pyrazolines
Pyrazoline Chemistry
The reactivity of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-one (DCNP) and its significance in synthesizing various classes of heterocyclic compounds and dyes was reviewed. The unique reactivity of DCNP under mild conditions presents a valuable building block in synthesis, hinting at the potential of related compounds for innovative transformations (Gomaa & Ali, 2020).
Plant Metabolism & Benzoic Acid Derivatives
Impact on Plant Metabolism
A study on the effects of amino derivatives of benzoic acid on the respiration of etiolated barley leaves highlighted the intricate relationship between these compounds and plant growth and respiration. The results provide insights into the classification of benzoic acid derivatives and their role in plant biology (Nagutb, 1964).
Quinoxaline in Medicinal Chemistry
Antitumoral Properties of Quinoxaline
Quinoxaline and its analogs have been studied for their potential in medicinal chemistry, particularly as catalysts' ligands and for their antitumoral properties. The synthesis process and the formation of various substituted derivatives provide a foundation for exploring the role of these compounds in cancer treatment (Kishor, 2015).
Radical Scavengers & Chromones
Chromones as Radical Scavengers
Chromones have been identified as natural compounds with significant antioxidant properties, contributing to their biological activities such as anti-inflammatory, antidiabetic, and anticancer effects. The review discusses the importance of specific structural components for their radical scavenging activity and potential in preventing cell impairment, highlighting the therapeutic potential of chromone derivatives (Yadav et al., 2014).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
4-[[4-amino-3-(trifluoromethyl)pyrazol-1-yl]methyl]benzoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10F3N3O2/c13-12(14,15)10-9(16)6-18(17-10)5-7-1-3-8(4-2-7)11(19)20/h1-4,6H,5,16H2,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNLRVYWKGPRVJM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN2C=C(C(=N2)C(F)(F)F)N)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10F3N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.